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Chemical Identity and Properties of Isoelemicin

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Isoelemicin

CAS No.: 5273-85-8

Cat. No.: S1527971

The table below summarizes the core chemical and physical data for Isoelemicin:

Property Value | Description

IUPAC Name 1,2,3-Trimethoxy-5-[(E)-prop-1-enyl]lbenzene [1]

Chemical Formula C12H160s3 [2] [1]

Molecular Weight 208.26 g/mol [2] [1]

CAS Registry 5273-85-8 [2] [1]

Number

Classification Phenylpropanoid (Phenylpropene) [2] [1]

Structure Benzene ring with 1,2,3-trimethoxy substitution and a trans-(E) propenyl chain
[1]

XLogP3 2.50-2.792 (estimated) [2]

Boiling Point ~306-307 °C at 760 mmHg (estimated) [2]

Water Solubility ~155.4 mg/L at 25°C (estimated) [2]

Storage Conditions Desiccate at -20°C [1]
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Biosynthesis and Classification Context

Isoelemicin belongs to the phenylpropanoid biosynthetic pathway. This large family of plant compounds is

defined by a C6-C3 skeleton (a six-carbon aromatic phenyl group attached to a three-carbon propene chain)

derived from the amino acids phenylalanine or tyrosine [3] [4].

The following diagram outlines the general biosynthetic pathway leading to phenylpropenes like

Isoelemicin:

urther Modification

e.g., O-Methylation -
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General phenylpropanoid pathway leading to Isoelemicin.

Key enzymatic steps in the core phenylpropanoid pathway include:

¢ Phenylalanine ammonia-lyase (PAL): Catalyzes the deamination of phenylalanine to form
cinnamic acid [4] [5] [6].

e Cinnamate 4-hydroxylase (C4H): Hydroxylates cinnamic acid to yield 4-coumaric acid [5] [6].

e 4-Coumarate:CoA ligase (4CL): Activates coumaric acid to form 4-coumaroyl-CoA [5] [7].

From the central intermediate 4-coumaroyl-CoA, the pathway diverges. Reduction steps produce
monolignols (like coumaryl, coniferyl, and sinapyl alcohols), which are precursors for lignin and lignans [4].
Further modifications of these precursors lead to phenylpropenes, the subfamily to which Isoelemicin
belongs [4].

Natural Occurrence and Research Context

Isoelemicin is a naturally occurring compound found in various plants [2]. It has been identified in:

e The herbs of Erythrina stricta [1].
e Essential oils of plants including cubeb oil, mace oil, laurel leaf oil, and snake root oil [2].

In scientific research, Isoelemicin is used as a high-purity standard or reference compound for studies in

natural product chemistry and metabolism [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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